Cas no 55110-65-1 (2-hydrazinyl-1,4,5,6-tetrahydropyrimidine)

• Product Name: 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine
• CAS No: 55110-65-1
• MF: C₄H₁₀N₄
• MW: 114.14899969101
• MDL: MFCD04035880
• CID: 352821
• PubChem ID: 2777327
• Update Time: 2025-06-08

2-hydrazinyl-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, tetrahydro-, hydrazone
• 1-(1,4,5,6-tetrahydropyrimidin-2-yl)hydrazine
• 1,4,5,6-tetrahydropyrimidin-2-ylhydrazine
• 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine
• 2-hydrazino-1,4,5,6-tetrahydropyrimidine
• DTXSID20380477
• EN300-208219
• 2-hydrazonohexahydropyrimidine
• 55110-65-1
• AKOS005265037
• FT-0710818
• SCHEMBL4101586

• MDL： MFCD04035880
• Inchi： 1S/C4H10N4/c5-8-4-6-2-1-3-7-4/h1-3,5H2,(H2,6,7,8)
• InChI Key： VEBLDPFXTFBZMX-UHFFFAOYSA-N
• SMILES： N1C(NN)=NCCC1

Computed Properties

• Exact Mass: 114.0907
• Monoisotopic Mass: 114.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 62.44

Additional information on 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine

Comprehensive Overview of 2-Hydrazinyl-1,4,5,6-tetrahydropyrimidine (CAS No. 55110-65-1)

2-Hydrazinyl-1,4,5,6-tetrahydropyrimidine (CAS No. 55110-65-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a hydrazine moiety attached to a tetrahydropyrimidine ring, makes it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases. The compound's reactivity and selectivity have also made it a subject of interest in the development of novel crop protection agents.

In recent years, the demand for high-purity 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine has surged, driven by its applications in medicinal chemistry and material science. A common query among scientists is how to optimize its synthesis to improve yield and reduce byproducts. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been proposed to address these challenges. Additionally, the compound's role in forming metal-organic frameworks (MOFs) has sparked discussions about its utility in sustainable energy storage solutions.

The pharmacological profile of 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine is another hot topic. Studies suggest its derivatives exhibit antioxidant and antimicrobial properties, aligning with the growing focus on antibiotic alternatives. For instance, its potential as a precursor for antiviral agents has been highlighted in peer-reviewed journals, coinciding with global efforts to combat emerging viral threats. This has led to increased searches for "55110-65-1 suppliers" and "2-hydrazinyl-1,4,5,6-tetrahydropyrimidine price" among procurement specialists.

From an industrial perspective, the compound's stability under varying pH conditions and thermal resistance are critical for scaling up production. Manufacturers often seek data on its solubility in polar solvents like DMSO or ethanol, as these properties influence formulation strategies. Environmental concerns have also prompted investigations into its biodegradability, a key factor for green chemistry compliance.

In summary, 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine (CAS No. 55110-65-1) represents a multifaceted compound with expanding applications. Its relevance to drug development, agricultural innovation, and advanced materials ensures its prominence in scientific discourse. As research progresses, updates on its synthetic routes, biological efficacy, and commercial availability will remain highly sought-after information.